Acid Red 266
Acid Red 266
Dark brown powder, soluble in water. Soluble in strong sulfuric acid is a deep red in solution, after diluted NSW. Mainly used for nylon fabric dyeing and printing, and is suitable for direct printing polyamide, especially for the polyamide fiber of carpet dyeing, is not suitable for discharge printing.
Brand Name:
Vulcanchem
CAS No.:
57741-47-6
VCID:
VC0179417
InChI:
InChI=1S/C17H11ClF3N3O4S.Na/c18-9-2-4-13(11(6-9)17(19,20)21)23-24-16-12(22)3-1-8-5-10(29(26,27)28)7-14(25)15(8)16;/h1-7,25H,22H2,(H,26,27,28);/q;+1/p-1
SMILES:
C1=CC(=C(C2=C(C=C(C=C21)S(=O)(=O)[O-])O)N=NC3=C(C=C(C=C3)Cl)C(F)(F)F)N.[Na+]
Molecular Formula:
C17H10ClF3N3NaO4S
Molecular Weight:
467.8 g/mol
Acid Red 266
CAS No.: 57741-47-6
Main Products
VCID: VC0179417
Molecular Formula: C17H10ClF3N3NaO4S
Molecular Weight: 467.8 g/mol
CAS No. | 57741-47-6 |
---|---|
Product Name | Acid Red 266 |
Molecular Formula | C17H10ClF3N3NaO4S |
Molecular Weight | 467.8 g/mol |
IUPAC Name | sodium;6-amino-5-[[4-chloro-2-(trifluoromethyl)phenyl]diazenyl]-4-hydroxynaphthalene-2-sulfonate |
Standard InChI | InChI=1S/C17H11ClF3N3O4S.Na/c18-9-2-4-13(11(6-9)17(19,20)21)23-24-16-12(22)3-1-8-5-10(29(26,27)28)7-14(25)15(8)16;/h1-7,25H,22H2,(H,26,27,28);/q;+1/p-1 |
Standard InChIKey | GVLHHJPRNMDLLL-UHFFFAOYSA-M |
Isomeric SMILES | C1=CC(=C(C2=C(C=C(C=C21)S(=O)(=O)[O-])O)N=NC3=C(C=C(C=C3)Cl)C(F)(F)F)N.[Na+] |
SMILES | C1=CC(=C(C2=C(C=C(C=C21)S(=O)(=O)[O-])O)N=NC3=C(C=C(C=C3)Cl)C(F)(F)F)N.[Na+] |
Canonical SMILES | C1=CC(=C(C2=C(C=C(C=C21)S(=O)(=O)[O-])O)N=NC3=C(C=C(C=C3)Cl)C(F)(F)F)N.[Na+] |
Description | Dark brown powder, soluble in water. Soluble in strong sulfuric acid is a deep red in solution, after diluted NSW. Mainly used for nylon fabric dyeing and printing, and is suitable for direct printing polyamide, especially for the polyamide fiber of carpet dyeing, is not suitable for discharge printing. |
Synonyms | ACID RED 266; W-111144; 57741-47-6; Sodium 6-amino-5-[[4-chloro-2-(trifluoromethyl)phenyl]azo]-4-hydroxynaphthalene-2-sulphonate; 2-Naphthalenesulfonic acid, 6-amino-5-((4-chloro-2-(trifluoromethyl)phenyl)azo)-4-hydroxy-, monosodium salt; 2-Naphthale |
PubChem Compound | 42554 |
Last Modified | Nov 14 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume